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Compound of Interest

Compound Name: ML381

Cat. No.: B609161 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The M5 muscarinic acetylcholine receptor, a Gq/11-coupled receptor predominantly expressed

in the central nervous system, has emerged as a promising therapeutic target for substance

use disorders. Negative allosteric modulators (NAMs) of the M5 receptor offer a nuanced

approach to modulating receptor activity, providing subtype selectivity that is often challenging

to achieve with orthosteric ligands. This guide provides a comparative overview of ML381, a

well-characterized M5 orthosteric antagonist, and key M5 NAMs, presenting their

pharmacological and pharmacokinetic profiles with supporting experimental data.

Quantitative Comparison of M5 Receptor
Modulators
The following tables summarize the in vitro potency, selectivity, and pharmacokinetic properties

of ML381, ML375, and VU6008667 to facilitate a direct comparison of their performance.

Table 1: In Vitro Potency and Selectivity
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Compound Mechanism
Human M5
IC50 (nM)

Rat M5 IC50
(nM)

Selectivity vs.
M1-M4
Receptors
(IC50)

ML381
Orthosteric

Antagonist
450[1] 1650[1] >30 µM[1]

ML375 NAM 300[2] 790[2] >30 µM

VU6008667 NAM

Not explicitly

stated, but

comparable to

ML375

Not explicitly

stated, but

comparable to

ML375

Excellent

selectivity vs M1-

4

Table 2: Pharmacokinetic Properties in Rats

Compound Half-life (t1/2)
CNS Penetration
(Brain:Plasma
Ratio)

Key Characteristics

ML381 Not available Good

Unstable in rat

plasma, limiting in vivo

applications.

ML375 ~80 hours High

Long half-life, suitable

for studies requiring

sustained target

engagement.

VU6008667 ~2.3 hours High

Short half-life,

advantageous for

specific addiction-

related behavioral

paradigms.

Signaling Pathway and Experimental Overviews
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To understand the mechanism of action and the methods used to characterize these

compounds, the following diagrams illustrate the M5 receptor signaling pathway and the

general workflows of key experimental assays.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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